Cas no 1388031-11-5 (3-bromo-5-fluoro-1-benzofuran)

• Product Name: 3-bromo-5-fluoro-1-benzofuran
• CAS No: 1388031-11-5
• MF: C₈H₄BrFO
• MW: 215.019165039063
• MDL: MFCD22560100
• CID: 4596195
• PubChem ID: 83917117
• Update Time: 2025-08-05

3-bromo-5-fluoro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-fluoro-1-benzofuran
• Benzofuran, 3-bromo-5-fluoro-
• 1388031-11-5
• EN300-256901
• Z1551949935
• 3-Bromo-5-fluorobenzofuran
• G71368
• SCHEMBL23330765

• MDL： MFCD22560100
• Inchi： 1S/C8H4BrFO/c9-7-4-11-8-2-1-5(10)3-6(7)8/h1-4H
• InChI Key： IFVFKSWGVOIEIM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(F)C=C2C(Br)=C1

Computed Properties

• Exact Mass: 213.94296g/mol
• Monoisotopic Mass: 213.94296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-bromo-5-fluoro-1-benzofuran

Comprehensive Guide to 3-Bromo-5-Fluoro-1-Benzofuran (CAS No. 1388031-11-5): Properties, Applications, and Industry Insights

3-Bromo-5-fluoro-1-benzofuran (CAS No. 1388031-11-5) is a halogenated benzofuran derivative gaining significant attention in pharmaceutical and material science research. This heterocyclic compound features a bromine atom at the 3-position and a fluorine atom at the 5-position, offering unique electronic properties that make it valuable for drug discovery and organic electronics. Researchers are increasingly exploring its potential as a building block for bioactive molecules due to its ability to modulate pharmacokinetics and target specificity.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 3-bromo-5-fluoro-1-benzofuran. Fluorination is a key strategy in modern pharmaceutical design, as evidenced by the fact that 20-30% of newly approved drugs contain fluorine atoms. This compound's dual halogen configuration allows for versatile cross-coupling reactions, making it particularly useful in palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent studies highlight its potential in developing kinase inhibitors and GPCR modulators, addressing current therapeutic challenges in oncology and CNS disorders.

From a synthetic chemistry perspective, CAS 1388031-11-5 demonstrates remarkable stability while maintaining reactivity at the bromine site. This balance makes it ideal for multi-step synthesis workflows. The benzofuran core provides planar rigidity that can enhance molecular stacking in materials science applications, with emerging research exploring its use in organic semiconductors and OLED materials. Its electron-withdrawing characteristics contribute to tuning energy levels in photovoltaic devices, aligning with the renewable energy sector's focus on improved light-harvesting materials.

Analytical characterization of 3-bromo-5-fluoro-benzofuran typically involves HPLC purification, NMR spectroscopy (particularly ¹⁹F-NMR for fluorine detection), and mass spectrometry. The compound's lipophilicity (predicted LogP ≈ 2.8) and molecular weight (229.03 g/mol) fall within desirable ranges for lead optimization in drug development. Recent patent literature reveals innovative applications in proteolysis-targeting chimeras (PROTACs), where its structural features help achieve optimal molecular glues for targeted protein degradation.

Environmental and safety considerations for 3-bromo-5-fluoro-1-benzofuran follow standard laboratory handling protocols for halogenated compounds. While not classified as highly hazardous, proper PPE including nitrile gloves and safety goggles is recommended during manipulation. The compound's thermal stability (decomposition temperature >200°C) and moderate water solubility (<1 mg/mL) inform appropriate storage conditions (ambient temperature, desiccated environment). These properties contribute to its growing adoption in high-throughput screening platforms and combinatorial chemistry approaches.

The commercial availability of CAS 1388031-11-5 from specialty chemical suppliers has increased significantly since 2020, reflecting its rising importance in medicinal chemistry workflows. Current pricing trends suggest stable demand, with bulk quantities (100g+) typically offered at competitive rates for contract research organizations. Quality specifications generally require ≥95% purity by HPLC analysis, with some suppliers offering customized isotope-labeled versions (e.g., ¹³C or ²H variants) for metabolic studies. This accessibility supports its integration into fragment-based drug discovery programs.

Emerging applications in agrochemical research demonstrate the versatility of 3-bromo-5-fluoro-benzofuran derivatives. Structural analogs have shown promising activity as plant growth regulators and pesticide intermediates, though further field studies are needed. The compound's xenobiotic nature makes it resistant to rapid environmental degradation, a characteristic being explored for controlled-release formulations in crop protection products. This aligns with the agricultural industry's search for next-generation active ingredients with improved environmental profiles.

Future research directions for 3-bromo-5-fluoro-1-benzofuran include exploration of its supramolecular chemistry potential and development of continuous flow synthesis methods to improve production efficiency. The compound's unique electronic effects (σ_p⁺ = 0.15 for Br, 0.34 for F) create interesting opportunities in materials informatics and computational chemistry platforms. As artificial intelligence transforms molecular design, this benzofuran derivative serves as a valuable case study for machine learning models predicting halogen interactions in drug-target binding.